Cas no 182296-42-0 (Epitestosterone Sulfate TriethylaMine Salt)

• Product Name: Epitestosterone Sulfate TriethylaMine Salt
• CAS No: 182296-42-0
• MF: C₂₅H₄₃NO₅S
• MW: 469.677626848221
• CID: 1065009
• Update Time: 2025-06-13

Epitestosterone Sulfate TriethylaMine Salt Chemical and Physical Properties

Names and Identifiers

• Epitestosterone Sulfate Triethylamine Salt
• AGRILWRSYZNKSA-RNTRTCFDSA-N
• CID 131668142
• Epitestosterone Sulfate TriethylaMine Salt

• Inchi： 1S/C19H28O5S.C6H15N/c1-18-9-7-13(20)11-12(18)3-4-14-15-5-6-17(24-25(21,22)23)19(15,2)10-8-16(14)18;1-4-7(5-2)6-3/h11,14-17H,3-10H2,1-2H3,(H,21,22,23);4-6H2,1-3H3/t14-,15-,16-,17+,18-,19-;/m0./s1
• InChI Key： AGRILWRSYZNKSA-RNTRTCFDSA-N
• SMILES： S(=O)(=O)(O)O[C@@H]1CC[C@H]2[C@@H]3CCC4=CC(CC[C@]4(C)[C@H]3CC[C@@]21C)=O.N(CC)(CC)CC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 5
• Complexity: 746
• Topological Polar Surface Area: 92.3

Experimental Properties

• Melting Point: >183°C (dec.)
• Solubility: Chloroform (Slightly), Ethanol (Slightly), Methanol (Slightly)

Epitestosterone Sulfate TriethylaMine Salt Security Information

• Storage Condition：Refrigerator

Additional information on Epitestosterone Sulfate TriethylaMine Salt

Comprehensive Analysis of Epitestosterone Sulfate Triethylamine Salt (CAS 182296-42-0): Properties, Applications, and Research Insights

Epitestosterone Sulfate Triethylamine Salt (CAS 182296-42-0) is a chemically modified derivative of epitestosterone, a naturally occurring steroid hormone. This compound has garnered significant attention in biochemical research due to its unique properties and potential applications. The triethylamine salt form enhances solubility, making it particularly valuable in laboratory settings. Researchers frequently explore its role in hormone metabolism studies, doping control assays, and endocrine disruption investigations.

One of the most searched questions regarding Epitestosterone Sulfate is its relationship with testosterone metabolism. Unlike testosterone, epitestosterone is considered biologically inactive, but its sulfate conjugate plays a crucial role in steroid homeostasis. The triethylamine salt modification addresses common challenges in handling steroid sulfates, such as poor water solubility and stability issues. This makes CAS 182296-42-0 a preferred choice for analytical method development in clinical and forensic toxicology.

Recent trends in sports science have increased interest in Epitestosterone Sulfate as a biomarker. Anti-doping laboratories utilize this compound to validate testing protocols, especially for detecting synthetic testosterone abuse. The triethylamine salt form's improved characteristics facilitate precise quantification in mass spectrometry-based assays. Furthermore, the growing focus on endocrine-disrupting chemicals (EDCs) has positioned this compound as a reference material in environmental toxicology studies.

From a chemical perspective, the molecular structure of Epitestosterone Sulfate Triethylamine Salt (CAS 182296-42-0) features a sulfate group at position 17β, esterified with triethylamine. This modification significantly alters its physicochemical properties compared to free epitestosterone. The salt form exhibits enhanced stability under various pH conditions, which is critical for long-term storage and experimental reproducibility. Analytical chemists emphasize its utility as a calibration standard in LC-MS/MS systems due to its consistent ionization efficiency.

The pharmaceutical industry has explored Epitestosterone Sulfate derivatives for potential therapeutic applications. While not pharmacologically active itself, this compound serves as an important precursor in steroid synthesis pathways. Researchers investigating androgen receptor modulation frequently include CAS 182296-42-0 in their experimental designs to better understand steroid sulfatase enzyme kinetics. These studies contribute to advancements in hormone-related disorder treatments.

Quality control aspects of Epitestosterone Sulfate Triethylamine Salt production involve rigorous analytical verification. Manufacturers employ advanced techniques like NMR spectroscopy and high-resolution mass spectrometry to ensure compound purity. The presence of triethylamine as a counterion necessitates specialized handling procedures to maintain product integrity. These quality measures directly impact research outcomes, making source selection a critical consideration for laboratories.

Emerging applications for CAS 182296-42-0 include its use in metabolomics research. Scientists are mapping steroid sulfate pathways in various biological systems, where this compound serves as a key reference point. The growing field of personalized medicine has also created demand for well-characterized steroid metabolites like Epitestosterone Sulfate to establish individual metabolic profiles. This aligns with current precision medicine initiatives in endocrinology.

Storage and handling recommendations for Epitestosterone Sulfate Triethylamine Salt emphasize protection from moisture and light. The triethylamine component makes the compound hygroscopic, requiring desiccated storage conditions. Standard operating procedures suggest working with the material under inert atmospheres when preparing stock solutions. These precautions ensure maximum stability for critical research applications.

Future research directions for CAS 182296-42-0 may explore its potential as a biomarker in various physiological conditions. The expanding field of steroidomics continues to uncover new roles for sulfate-conjugated steroids in human health. As analytical technologies advance, the demand for high-purity reference materials like Epitestosterone Sulfate Triethylamine Salt will likely increase across multiple scientific disciplines.